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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for
2-Amino-5-nitrophenol (ANP), a crucial intermediate in the manufacturing of dyes, pigments,
and pharmaceuticals. The document details various synthetic routes, presenting quantitative
data in structured tables for comparative analysis, and offers detailed experimental protocols
for key methodologies. Visual diagrams of the synthesis pathways are included to facilitate a
deeper understanding of the chemical transformations.

Introduction

2-Amino-5-nitrophenol (CAS 121-88-0), with the molecular formula CeHsN20s3, is a valuable
organic intermediate characterized by its amino, hydroxyl, and nitro functional groups.[1] These
features make it a versatile precursor for a range of more complex molecules. The quality and
purity of ANP are critical, directly impacting the efficacy and safety of the final products.[1]
Consequently, efficient and well-controlled synthesis pathways are of significant interest in the
chemical and pharmaceutical industries. This guide explores several established methods for
the synthesis of ANP, evaluating them based on yield, purity, cost-effectiveness, and
environmental impact.

Core Synthesis Pathways

Several synthetic routes to 2-Amino-5-nitrophenol have been developed, each with distinct
advantages and disadvantages. The most prominent methods start from 2-aminophenol, 2,4-
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dinitrophenol, or p-nitroaniline.

Synthesis from 2-Aminophenol

The most common and industrially relevant methods for synthesizing 2-Amino-5-nitrophenol
begin with 2-aminophenol. These pathways typically involve the formation of a heterocyclic
intermediate to protect the amino and hydroxyl groups during the subsequent nitration step.

This modern approach involves the cyclocondensation of 2-aminophenol with urea to form
benzoxazolone. This intermediate is then nitrated and subsequently hydrolyzed to yield the
final product. This method is favored for its high yields and relatively low cost.[2][3]

The overall reaction can be summarized as follows:
e Cyclocondensation: 2-Aminophenol reacts with urea to form benzoxazolone.

 Nitration: Benzoxazolone is nitrated, primarily at the 6-position, to form 6-
nitrobenzoxazolone.

» Hydrolysis: The 6-nitrobenzoxazolone is hydrolyzed under alkaline conditions to open the
ring and form 2-Amino-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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